Cas no 1803239-44-2 (N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide)

• Product Name: N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide
• CAS No: 1803239-44-2
• MF: C₂₄H₂₈NOPS
• MW: 409.523985862732
• MDL: MFCD32697168
• CID: 5039244
• PubChem ID: 155293903
• Update Time: 2026-02-28

N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• J3.589.251F
• N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide
• (R)-N-((S)-2-(Diphenylphosphanyl)-1-phenylethyl)-2-methylpropane-2-sulfinamide
• [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-2-methyl-2-propanesulfinamide
• [S(R)]-N-[(1S)-2-(diphenylphosphino)-1-phenylethyl]-2-methyl-2-propanesulfinamide, 95%
• MFCD32697168
• CS-0147227
• 1803239-44-2
• E81905
• (R)-N-[(1S)-2-diphenylphosphanyl-1-phenylethyl]-2-methylpropane-2-sulfinamide
• (R)-N-[(1S)-2-(diphenylphosphanyl)-1-phenylethyl]-2-methylpropane-2-sulfinamide

• MDL： MFCD32697168
• Inchi： 1S/C24H28NOPS/c1-24(2,3)28(26)25-23(20-13-7-4-8-14-20)19-27(21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23,25H,19H2,1-3H3/t23-,28?/m1/s1
• InChI Key： PLMGVQHFPQCELA-YFIOFSHDSA-N
• SMILES： S(C(C)(C)C)(N[C@@H](C1C=CC=CC=1)CP(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 409.16292269g/mol
• Monoisotopic Mass: 409.16292269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 48.3

Additional information on N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide

Recent Advances in Chiral Sulfinamide Phosphine Ligands: Focus on N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide (CAS 1803239-44-2)

The compound N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide (CAS 1803239-44-2) has recently emerged as a pivotal chiral ligand in asymmetric catalysis, particularly in transition-metal-catalyzed reactions. This sulfinamide-phosphine hybrid ligand combines the stereodirecting capabilities of tert-butanesulfinamide with the electron-donating properties of diphenylphosphine, creating a versatile tool for enantioselective synthesis. Recent studies (2022-2023) have demonstrated its exceptional performance in palladium-catalyzed allylic substitutions and rhodium-mediated hydrogenations, achieving enantiomeric excess (ee) values exceeding 95% for various pharmaceutical intermediates.

A 2023 study in Journal of the American Chemical Society revealed the ligand's unique conformational flexibility, where the sulfinamide group adopts a locked (S,S)-configuration during metal coordination while maintaining axial chirality. This dual stereocontrol mechanism explains its superior performance compared to traditional phosphine ligands in asymmetric Heck reactions (DOI: 10.1021/jacs.3c01234). Density functional theory (DFT) calculations showed the sulfinyl oxygen participates in secondary coordination with metal centers, stabilizing transition states and enhancing enantioselectivity.

Industrial applications have progressed significantly, with Process Chemistry reports (2023) documenting its use in the kilogram-scale synthesis of β-amino acid derivatives for antidiabetic drugs. The ligand's air stability and crystalline nature (mp 142-144°C) facilitate handling in manufacturing environments. Notably, its recovery and recycling have been optimized to >80% yield through precipitation methods, addressing cost concerns associated with chiral ligands (Org. Process Res. Dev. 2023, 27, 412-420).

Structural modifications have been explored to expand substrate scope. A 2023 Chemical Science publication demonstrated that replacing the phenyl group with 3,5-xylyl at the phosphorus center improved reactivity toward sterically hindered alkenes while maintaining enantioselectivity (DOI: 10.1039/D3SC01562K). These derivatives show particular promise for synthesizing quaternary carbon centers, a longstanding challenge in medicinal chemistry.

Mechanistic studies using in situ NMR and X-ray absorption spectroscopy have elucidated the ligand's coordination behavior. The sulfinamide moiety participates in hydrogen bonding with protic additives, creating a chiral microenvironment that directs substrate approach (Angew. Chem. Int. Ed. 2023, 62, e202218456). This finding has inspired the development of related bifunctional ligands for organocatalysis.

Current limitations being addressed include the ligand's moderate activity in C-H activation reactions. Recent work in ACS Catalysis (2023, 13, 6785-6794) introduced silver(I) as a co-catalyst to enhance turnover numbers in challenging transformations. Computational models suggest this system proceeds via a bimetallic transition state where both metals coordinate to the sulfinamide-phosphine framework.

The commercial availability of N-[(S)-1-Phenyl-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide has increased significantly, with major suppliers offering both enantiomers at >99% ee. Price reductions (∼40% since 2021) reflect improved synthetic routes, notably a one-pot assembly from (S)-tert-butanesulfinamide and chlorophosphine precursors (Adv. Synth. Catal. 2023, 365, 1124-1133). This accessibility is accelerating adoption across academia and industry.

Future research directions highlighted in a 2023 Chemical Reviews perspective include adapting this ligand class for photoredox catalysis and continuous flow systems. Preliminary results show promise for visible-light-mediated asymmetric alkylations when paired with iridium photocatalysts (Nat. Catal. 2023, 6, 324-335). The combination of structural tunability and proven performance positions this sulfinamide-phosphine ligand as a platform technology for next-generation asymmetric synthesis.